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Compound of Interest

Compound Name: Tec-IN-6

Cat. No.: B1682733 Get Quote

Disclaimer: This document provides a technical overview based on the putative mechanism of

action of Tec-IN-6 as a Tec family kinase inhibitor. As of the latest literature search, there are

no peer-reviewed publications specifically detailing the efficacy or experimental protocols for

Tec-IN-6. The information presented herein is synthesized from the broader scientific

understanding of Tec kinase function, its role in the unconventional secretion of Fibroblast

Growth Factor 2 (FGF2), and data from commercial suppliers of Tec-IN-6.

Introduction
Tec-IN-6 is a small molecule inhibitor identified as a compound that targets the interaction

between Tec family kinases and Fibroblast Growth Factor 2 (FGF2). Tec family kinases are

non-receptor tyrosine kinases that play crucial roles in intracellular signaling pathways,

governing processes such as cell proliferation, differentiation, and migration. One of the key

functions of Tec kinase is its involvement in the unconventional secretion of FGF2, a potent

mitogen and pro-angiogenic factor. By inhibiting the FGF2-Tec kinase interaction, Tec-IN-6 is

hypothesized to block FGF2 secretion, thereby impeding downstream processes like tumor-

induced angiogenesis and cell proliferation.

Quantitative Data
Currently, the only available quantitative data for Tec-IN-6 comes from its supplier,

MedChemExpress. This information is summarized in the table below. It is crucial to note that

this data has not been independently verified in peer-reviewed literature.
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Compound Target Assay IC50 CAS Number

Tec-IN-6
FGF2 binding to

Tec kinase

His-FGF2/GST-

NΔ173 Tec
8.9 μM 923762-87-2

Signaling Pathways and Mechanism of Action
The unconventional secretion of FGF2 is a critical process for its biological activity. Unlike most

secreted proteins, FGF2 does not follow the classical endoplasmic reticulum-Golgi pathway.

Instead, it is directly translocated across the plasma membrane. Tec kinase is a key regulator

of this process.[1][2]

The proposed mechanism of action for a Tec kinase inhibitor like Tec-IN-6 is the disruption of

this secretion pathway. The following signaling pathway diagram illustrates the key steps and

the putative point of intervention for Tec-IN-6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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